Cas no 2171707-33-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid
- EN300-1520105
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid
- 2171707-33-6
-
- Inchi: 1S/C26H28N2O7/c1-15-23(25(30)31)28(10-11-34-15)24(29)21-12-33-14-22(21)27-26(32)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-23H,10-14H2,1H3,(H,27,32)(H,30,31)
- InChI Key: VPPKGFZHOYKIMO-UHFFFAOYSA-N
- SMILES: O1CC(C(C(N2CCOC(C)C2C(=O)O)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 480.18965124g/mol
- Monoisotopic Mass: 480.18965124g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 6
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 114Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1520105-0.05g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-0.1g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-0.25g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-0.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-2.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-5.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-10.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1520105-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1520105-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]-2-methylmorpholine-3-carboxylic acid |
2171707-33-6 | 100mg |
$2963.0 | 2023-09-26 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid
Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic Acid (CAS No. 2171707-33-6)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid, identified by its CAS number 2171707-33-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the design of novel therapeutic agents.
The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a 2-methylmorpholine backbone. These structural features contribute to its unique chemical properties, making it a valuable scaffold for the synthesis of biologically active molecules. The presence of multiple reactive sites allows for diverse chemical modifications, which can be exploited to tailor the pharmacological profile of derivatives.
In recent years, there has been a growing interest in the development of heterocyclic compounds for medicinal applications. Heterocycles, such as those found in this molecule, are known to exhibit a wide range of biological activities due to their ability to mimic natural products and interact with biological targets. The oxolane ring in this compound adds an additional layer of complexity, providing a rigid framework that can enhance binding affinity and selectivity.
One of the most compelling aspects of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid is its potential as a precursor for the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The fluorenylmethoxycarbonyl group serves as an excellent protecting group for amino acids, facilitating the construction of complex peptide-like structures.
The utility of this compound in drug discovery has been further highlighted by its incorporation into various research programs aimed at identifying novel therapeutic agents. For instance, derivatives of this molecule have been explored as inhibitors of proteases, which are enzymes involved in numerous pathological processes. By modulating the activity of these enzymes, it may be possible to develop treatments for conditions such as cancer, inflammation, and infectious diseases.
Recent advances in computational chemistry have also played a crucial role in understanding the pharmacological properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These studies have demonstrated that the fluorenylmethoxycarbonyl group and the oxolane ring contribute significantly to binding affinity, suggesting that these structural elements should be preserved in future analogues.
The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions have been employed to facilitate the construction of the desired structure.
In addition to its pharmaceutical applications, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid has potential uses in materials science and chemical biology. Its unique structural features make it an attractive candidate for developing new types of functional materials, such as luminescent probes and catalysts. Furthermore, its ability to interact with biological molecules suggests that it could be used as a tool for studying protein-protein interactions and other cellular processes.
The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. As our knowledge of biological systems continues to grow, it is likely that new uses for 4-4-({(9H-fluoren...-9-)ylmethoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid will emerge. In particular, investigating its role in drug development could lead to breakthroughs in treating some of the most challenging diseases faced by humanity today.
2171707-33-6 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonyl-2-methylmorpholine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)